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4-Formylcinnamic acid stands as a molecule of significant interest to researchers in organic
synthesis, medicinal chemistry, and materials science. As a bifunctional aromatic compound, it
incorporates both a reactive aldehyde group and a versatile acrylic acid moiety. This unique
structural arrangement makes it an invaluable starting material and intermediate for the
synthesis of a wide array of more complex molecules, including pharmaceutical scaffolds,
molecular linkers, and photoresponsive polymers.[1][2] Its rigid, conjugated backbone provides
a predictable framework for molecular design, while its distinct functional groups allow for
selective, stepwise chemical modifications. This guide offers a comprehensive overview of 4-
Formylcinnamic acid, detailing its chemical and physical properties, outlining a standard
laboratory synthesis, exploring its chemical reactivity and applications, and summarizing critical
safety protocols for its handling and storage.

Section 1: Core Chemical Identity and
Physicochemical Properties

4-Formylcinnamic acid, predominantly found as the more stable trans-isomer, is a solid
crystalline powder, typically light yellow to beige in appearance.[3][4] Its identity is
unequivocally established by its Chemical Abstracts Service (CAS) number: 23359-08-2.[5]

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b7763361#bc-rfq
https://www.benchchem.com/product/b7763361/docs?utm_src=pdf-body#introduction-the-versatility-of-a-bifunctional-building-block
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460980/
https://www.researchgate.net/publication/331280137_Cinnamic_acid_derivatives_as_promising_building_blocks_for_advanced_polymers_Synthesis_properties_and_applications
https://www.benchchem.com/product/b7763361/docs?utm_src=pdf-body#introduction-the-versatility-of-a-bifunctional-building-block
https://www.benchchem.com/product/b7763361/docs?utm_src=pdf-body#introduction-the-versatility-of-a-bifunctional-building-block
https://www.benchchem.com/product/b7763361/docs?utm_src=pdf-body#introduction-the-versatility-of-a-bifunctional-building-block
https://www.echemi.com/produce/pr25030446951-4-formylcinnamic-acid.html
https://www.thermofisher.com/order/catalog/product/176590050
https://www.thermofisher.com/order/catalog/product/176590050
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7763361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

ble 1.1: Chemical Identif | :

Property Value Source(s)
CAS Number 23359-08-2 [3][5]
IUPAC Name iZnI(E))i-:;(:if;Iformylphenyl)prop-2- e
Molecular Formula C10HsO3 [3][5]
Molecular Weight 176.17 g/mol [3]
Appearance IF_):?Wh; Ztrellow to beige crystalline 1]
Melting Point 251-254 °C (decomposes) [4]

Boiling Point 373.2 £25.0 °C at 760 mmHg [3]

Limited solubility in water;

soluble in many organic

Solubility
solvents such as methanol,
ethanol, and DMSO.[6]
LBOUHDMYVURTMA-

InChl Key [5]
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Spectroscopic Profile

The structural features of 4-Formylcinnamic acid give rise to a distinct spectroscopic
signature, which is crucial for its identification and characterization.

e 1H NMR Spectroscopy: The proton NMR spectrum is characterized by distinct signals
corresponding to the aldehyde proton (~9.9-10.1 ppm), the aromatic protons on the benzene
ring (doublets around 7.8-8.0 ppm), the vinylic protons of the alkene chain (doublets around
6.5 and 7.7 ppm), and a broad singlet for the carboxylic acid proton (>12 ppm).[7][8]

e 13C NMR Spectroscopy: The carbon spectrum will show characteristic peaks for the carbonyl
carbons of the aldehyde and carboxylic acid, as well as peaks for the aromatic and vinylic
carbons.
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« Infrared (IR) Spectroscopy: The IR spectrum displays prominent absorption bands indicative
of its functional groups: a broad O-H stretch for the carboxylic acid (~2500-3300 cm~1), a
sharp C=0 stretch for the carboxylic acid carbonyl (~1680-1700 cm~1), another C=0 stretch
for the aldehyde carbonyl (~1700-1720 cm~1), a C=C stretch for the alkene (~1620-1640
cm~1), and aromatic C-H stretches (~3030 cm~1).[9][10]

Section 2: Synthesis and Purification Protocol

The synthesis of 4-Formylcinnamic acid is most commonly achieved via a Knoevenagel
condensation reaction. This classic carbon-carbon bond-forming reaction is highly reliable for
producing cinnamic acid derivatives from aromatic aldehydes. The causality behind this choice
of methodology lies in its high efficiency and the ready availability of the starting materials. The
reaction involves the condensation of an aldehyde with a compound containing an active
methylene group, such as malonic acid, catalyzed by a weak base like pyridine with a
piperidine co-catalyst.[11][12]

Diagram 2.1: Knoevenagel Condensation Workflow
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Caption: Synthetic workflow for 4-Formylcinnamic acid via Knoevenagel condensation.

Step-by-Step Synthesis Protocol

Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, combine 4-
carboxybenzaldehyde (1 equivalent) and malonic acid (1.5-2.0 equivalents).

Solvent and Catalyst Addition: Add pyridine to dissolve the solids, followed by the addition of
a catalytic amount of piperidine (approx. 0.1 equivalents).

Heating: Heat the reaction mixture to reflux (typically around 80-90 °C) for 3-5 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC). The
reaction proceeds via condensation followed by in-situ decarboxylation.
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o Workup: After cooling the mixture to room temperature, slowly pour it into a beaker
containing a mixture of crushed ice and concentrated hydrochloric acid. This step neutralizes
the basic pyridine and protonates the carboxylate, causing the product to precipitate.

« |solation: Collect the crude solid product by vacuum filtration and wash thoroughly with cold
water to remove any remaining salts and acid.

 Purification: The primary method for purification is recrystallization. Dissolve the crude solid
in a minimal amount of hot ethanol or an ethanol/water mixture, then allow it to cool slowly to
form pure crystals of 4-Formylcinnamic acid.

Section 3: Chemical Reactivity and Key Applications

The synthetic utility of 4-Formylcinnamic acid stems from the orthogonal reactivity of its two
primary functional groups. This allows it to serve as a versatile scaffold in multi-step syntheses.

Diagram 3.1: Reactivity Map of 4-Formylcinnamic Acid

= 4-Formylcinnamic Acid =
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Caption: Key reaction pathways for the bifunctional 4-Formylcinnamic acid.

Applications in Drug Discovery and Medicinal Chemistry
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Cinnamic acid and its derivatives are recognized as privileged scaffolds in drug design,
exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and
anticancer properties.[1][13][14][15] 4-Formylcinnamic acid is particularly useful as:

o A Molecular Linker: The carboxylic acid can be coupled to one molecule (e.g., an amine on a
protein) while the aldehyde can be used to attach a second molecule (e.g., via reductive
amination), making it an effective tool in the construction of PROTACSs or Antibody-Drug
Conjugates (ADCs).

o A Scaffold for Library Synthesis: The two functional handles allow for the rapid generation of
diverse chemical libraries for high-throughput screening.

¢ An Intermediate for Bioactive Targets: It is a documented precursor in the synthesis of
complex molecules, such as (E)-4-[(5,6,7,8-tetrahydro-5,5,8,8-tetramethylnaphth-2-yl)-
ethynyl]-cinnamic acid, which has relevance in retinoid-related research.

Applications in Materials Science

The conjugated system of 4-Formylcinnamic acid, including the phenyl ring and the double
bond, makes it a candidate for creating photoresponsive materials.[2] The cinnamate moiety is
well-known for undergoing [2+2] photocycloaddition upon exposure to UV light. This property
can be exploited to create:

e Photocrosslinkable Polymers: By incorporating 4-Formylcinnamic acid into a polymer
backbone, the material can be crosslinked with UV light, altering its physical properties for
applications in photolithography or hydrogel formation.

 Liquid Crystals: The rigid, rod-like structure is a common feature in molecules used for liquid
crystal displays.

Section 4: Safety, Handling, and Storage

Proper handling of 4-Formylcinnamic acid is essential to ensure laboratory safety. It is
classified as an irritant and should be handled with appropriate precautions.[16]

Table 4.1: GHS Hazard and Precautionary Information
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Category Code Description

Hazard Statements H315 Causes skin irritation.[3]

Causes serious eye irritation.

H319
[3]
May cause respirato
H335 _ .y. P i
irritation.[3]
Avoid breathing
Precautionary Statements P261 dust/fume/gas/mist/vapors/spr
ay.[3]
Wear protective gloves/eye
P280 p J . Y
protection/face protection.[3]
IF ON SKIN: Wash with plenty
P302 + P352
of water.[3]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of dust.[16]

o Personal Protective Equipment: Standard PPE should be worn at all times. This includes:
o Eye Protection: Chemical safety goggles or a face shield.[16]
o Hand Protection: Chemical-resistant gloves (e.g., nitrile).[16]

o Respiratory Protection: For operations generating significant dust, use a NIOSH-approved
N95 dust mask or a respirator.
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o Skin Protection: A lab coat should be worn to prevent skin contact.[16]

Storage Conditions

Store 4-Formylcinnamic acid in a tightly closed container in a cool, dry, and well-ventilated
area.[3][16] Keep it away from incompatible substances such as strong oxidizing agents.[16]

Conclusion

4-Formylcinnamic acid is a high-value chemical intermediate whose utility is rooted in its
bifunctional nature. Its well-defined structure, predictable reactivity, and straightforward
synthesis make it an essential tool for researchers and drug development professionals. By
enabling the construction of complex molecular architectures, it serves as a critical bridge
between simple starting materials and advanced functional molecules with potential impacts in
medicine and materials science. Adherence to proper safety protocols is mandatory to harness
its full potential responsibly.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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